Cas no 1212171-18-0 ((1S)-1-(4-Butylphenyl)ethan-1-amine)

• Product Name: (1S)-1-(4-Butylphenyl)ethan-1-amine
• CAS No: 1212171-18-0
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• MDL: MFCD06761795
• CID: 5177208
• Update Time: 2025-08-02

(1S)-1-(4-Butylphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(4-Butylphenyl)ethan-1-amine
• (1S)-1-(4-butylphenyl)ethanamine
• (S)-1-(4-butylphenyl)ethan-1-amine
• Benzenemethanamine, 4-butyl-α-methyl-, (αS)-

• MDL： MFCD06761795
• Inchi： 1S/C12H19N/c1-3-4-5-11-6-8-12(9-7-11)10(2)13/h6-10H,3-5,13H2,1-2H3/t10-/m0/s1
• InChI Key： RBWVBFNOIKOLSE-JTQLQIEISA-N
• SMILES： N[C@@H](C)C1C=CC(=CC=1)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 125
• XLogP3: 3.1
• Topological Polar Surface Area: 26

Additional information on (1S)-1-(4-Butylphenyl)ethan-1-amine

Comprehensive Guide to (1S)-1-(4-Butylphenyl)ethan-1-amine (CAS No. 1212171-18-0): Properties, Applications, and Market Insights

(1S)-1-(4-Butylphenyl)ethan-1-amine (CAS No. 1212171-18-0) is a chiral amine compound with significant potential in pharmaceutical and chemical research. This compound, often referred to as a butylphenyl ethylamine derivative, has garnered attention due to its unique structural properties and versatile applications. The (1S)-enantiomer configuration makes it particularly valuable for asymmetric synthesis and drug development.

The molecular structure of (1S)-1-(4-Butylphenyl)ethan-1-amine features a butyl group attached to a phenyl ring, with an ethylamine side chain in the (S)-configuration. This arrangement contributes to its chiral recognition properties, making it useful in the synthesis of enantiomerically pure compounds. Researchers frequently search for "chiral building blocks for drug synthesis" or "amine derivatives in pharmaceutical applications," highlighting the relevance of this compound in modern chemistry.

In pharmaceutical research, (1S)-1-(4-Butylphenyl)ethan-1-amine serves as a key intermediate for developing central nervous system (CNS) drugs and psychoactive compounds. Its structural similarity to known pharmacophores makes it valuable for designing new therapeutic agents. Current trends in drug discovery emphasize "novel amine-based pharmaceuticals" and "chiral drug development," areas where this compound shows promise.

The compound's physical properties include moderate solubility in organic solvents and stability under standard laboratory conditions. These characteristics make 1212171-18-0 suitable for various chemical transformations. Industrial applications often involve its use as a ligand in asymmetric catalysis or as a precursor for specialty chemicals. Recent searches for "asymmetric synthesis catalysts" and "chiral amine applications" reflect growing interest in these areas.

Market analysis shows increasing demand for (1S)-1-(4-Butylphenyl)ethan-1-amine in academic and industrial research. The compound's CAS number 1212171-18-0 serves as a unique identifier in chemical databases and procurement systems. Suppliers often highlight its "high enantiomeric purity" and "research-grade quality" as key selling points, addressing the needs of synthetic chemists.

Quality control for 1212171-18-0 typically involves chromatographic analysis to verify enantiomeric excess and chemical purity. Researchers frequently inquire about "analytical methods for chiral amines" and "specifications for research chemicals," indicating the importance of quality assurance in this field. The compound's stability profile makes it suitable for long-term storage under proper conditions.

Environmental and safety considerations for (1S)-1-(4-Butylphenyl)ethan-1-amine follow standard laboratory chemical protocols. While not classified as hazardous, proper handling procedures are recommended. Recent trends in "green chemistry alternatives" and "sustainable chemical synthesis" have prompted investigations into more environmentally friendly production methods for such compounds.

The synthesis of (1S)-1-(4-Butylphenyl)ethan-1-amine typically involves asymmetric hydrogenation or resolution techniques. Patent literature reveals various approaches to producing this chiral amine derivative, with ongoing research into more efficient processes. Search queries like "chiral amine synthesis methods" and "asymmetric hydrogenation catalysts" demonstrate sustained interest in production methodologies.

Future applications of CAS 1212171-18-0 may expand into materials science and agrochemicals. The compound's structural features suggest potential in developing advanced functional materials or specialty additives. Emerging research areas such as "smart materials design" and "precision agriculture chemicals" could benefit from derivatives of this chiral amine.

For researchers working with (1S)-1-(4-Butylphenyl)ethan-1-amine, proper characterization techniques include NMR spectroscopy, mass spectrometry, and chiral HPLC. Common search terms like "chiral compound characterization" and "amine analysis techniques" reflect the analytical challenges associated with such compounds. The availability of high-quality reference standards facilitates accurate identification and quantification.

The global market for 1212171-18-0 and related chiral amines continues to grow, driven by pharmaceutical innovation and specialty chemical demand. Suppliers differentiate their products based on "technical specifications" and "batch-to-batch consistency," addressing the stringent requirements of research and development applications. Market intelligence suggests increasing interest from Asia-Pacific regions in recent years.

In conclusion, (1S)-1-(4-Butylphenyl)ethan-1-amine (CAS No. 1212171-18-0) represents an important chiral building block with diverse applications in modern chemistry. Its value in pharmaceutical research, asymmetric synthesis, and specialty chemical production ensures continued relevance in scientific and industrial contexts. Ongoing research into novel applications and improved synthetic methods will likely enhance its importance in coming years.